molecular formula C11H11F3N2O2S B8758333 4-[2-Nitro-4-(trifluoromethyl)phenyl]thiomorpholine

4-[2-Nitro-4-(trifluoromethyl)phenyl]thiomorpholine

Cat. No. B8758333
M. Wt: 292.28 g/mol
InChI Key: IMRCUFPZYKMQQC-UHFFFAOYSA-N
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Description

4-[2-Nitro-4-(trifluoromethyl)phenyl]thiomorpholine is a useful research compound. Its molecular formula is C11H11F3N2O2S and its molecular weight is 292.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[2-Nitro-4-(trifluoromethyl)phenyl]thiomorpholine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[2-Nitro-4-(trifluoromethyl)phenyl]thiomorpholine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-[2-Nitro-4-(trifluoromethyl)phenyl]thiomorpholine

Molecular Formula

C11H11F3N2O2S

Molecular Weight

292.28 g/mol

IUPAC Name

4-[2-nitro-4-(trifluoromethyl)phenyl]thiomorpholine

InChI

InChI=1S/C11H11F3N2O2S/c12-11(13,14)8-1-2-9(10(7-8)16(17)18)15-3-5-19-6-4-15/h1-2,7H,3-6H2

InChI Key

IMRCUFPZYKMQQC-UHFFFAOYSA-N

Canonical SMILES

C1CSCCN1C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-fluoro-2-nitro-4-(trifluoromethyl)benzene (7.00 g, 33.48 mmol) in THF (250 ml) at room temperature was added thiomorpholine (3.45 g, 33.48 mmol) and sodium bicarbonate (3.66 g, 43.52 mmol). The vessel was purged with nitrogen and stirred at room temperature for 48 hours. After removal of solvent under reduced pressure, the mixture was taken up in ethyl acetate and filtered. The organics were washed with water, then brine and dried with magnesium sulfate. Filtration and concentration provided the title compound as a bright orange solid. MS m/z: 293.1 (M+H+); calc MW=292.28.
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
3.45 g
Type
reactant
Reaction Step One
Quantity
3.66 g
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
solvent
Reaction Step One

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